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Compound of Interest

Compound Name:
1-Cyclobutylpropane-2-sulfonyl

chloride

Cat. No.: B13239712

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-cyclobutylpropane-2-sulfonyl chloride,

a potentially valuable yet sparsely documented building block in medicinal chemistry and

organic synthesis. Due to the limited availability of direct experimental data for this specific

molecule, this document leverages established principles of chemical reactivity, synthesis, and

safety for structurally related compounds to offer a robust predictive profile.

Molecular Identification and Properties
The fundamental identifiers for 1-cyclobutylpropane-2-sulfonyl chloride are crucial for

database entries, computational modeling, and unambiguous communication in research.

SMILES (Simplified Molecular-Input Line-Entry System):CC(CC1CCC1)S(=O)(=O)Cl

InChIKey (International Chemical Identifier Key):FJWCDWJRHJIOQO-UHFFFAOYSA-N

(This InChIKey has been generated based on the SMILES string as no direct database entry

was found).
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Predicted Physicochemical Properties
The following table outlines the predicted properties of 1-cyclobutylpropane-2-sulfonyl
chloride. These values are computationally derived and should be considered as estimates

pending experimental verification.

Property Predicted Value Notes

Molecular Formula C7H13ClO2S

Molecular Weight 196.70 g/mol

XLogP3 2.8 Indicates moderate lipophilicity.

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 2
The two oxygen atoms of the

sulfonyl group.

Rotatable Bond Count 3

Topological Polar Surface Area 42.5 Å²

Synthesis and Mechanistic Insights
While a specific, peer-reviewed synthesis for 1-cyclobutylpropane-2-sulfonyl chloride has

not been reported, its structure lends itself to well-established methodologies for the

preparation of aliphatic sulfonyl chlorides. The most probable synthetic routes would involve the

oxidative chlorination of a corresponding thiol or the chlorination of a sulfonic acid precursor.

Retrosynthetic Analysis
A logical retrosynthetic approach points to two primary starting materials: 1-cyclobutylpropane-

2-thiol or 1-cyclobutylpropane-2-sulfonic acid.
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1-Cyclobutylpropane-2-sulfonyl chloride

1-Cyclobutylpropane-2-thiol
Oxidative Chlorination

1-Cyclobutylpropane-2-sulfonic acid
Chlorination

Oxidative Chlorination Workflow

Dissolve Thiol in Acetonitrile

Cool to 0°C

Add H₂O₂ and SOCl₂

Monitor Reaction (TLC/GC-MS)

Aqueous Work-up

Purification

 

Safe Handling Protocol

Don Appropriate PPE

Work in a Fume Hood

Handle with Care (Avoid Water)

Quench Excess Reagent Slowly
into Cold NaHCO₃ Solution

Dispose of Waste According
to Institutional Protocols

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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